Cas no 898757-01-2 (2',6'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

• Product Name: 2',6'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
• CAS No: 898757-01-2
• MF: C₁₇H₂₂Cl₂O₃
• MW: 345.260783672333
• CID: 868977
• PubChem ID: 24727962
• Update Time: 2025-04-19

2',6'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• 2',6'-DICHLORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• MS-21519
• AKOS016023541
• MFCD03844346
• DTXSID10646059
• 898757-01-2
• 2',6'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone

• MDL： MFCD03844346
• Inchi： 1S/C17H22Cl2O3/c1-17(2)10-21-15(22-11-17)9-4-3-8-14(20)16-12(18)6-5-7-13(16)19/h5-7,15H,3-4,8-11H2,1-2H3
• InChI Key： HKVDMSDGJIMSLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCCCC1OCC(C)(C)CO1)=O)Cl

Computed Properties

• Exact Mass: 344.09500
• Monoisotopic Mass: 344.0945999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 397.6°C at 760 mmHg
• Flash Point: 136°C
• Refractive Index: 1.51
• PSA: 35.53000
• LogP: 5.13560